Cas no 651771-06-1 (L-Alanine,L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-cysteinyl-L-valyl-L-threonyl-L-lysyl-)

• Product name: L-Alanine,L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-cysteinyl-L-valyl-L-threonyl-L-lysyl-
• CAS No: 651771-06-1
• MF: C₄₂H₇₈N₁₀O₁₁S
• MW: 931.194129467011
• CID: 403206

L-Alanine,L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-cysteinyl-L-valyl-L-threonyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-cysteinyl-L-valyl-L-threonyl-L-lysyl-
• L-Alanine, L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-cysteinyl-L-valyl-L-threonyl-L-lysyl- (9CI)

• Inchi： 1S/C42H78N10O11S/c1-12-23(8)32(51-37(57)29(18-21(4)5)47-34(54)24(9)44)40(60)48-28(17-20(2)3)36(56)49-30(19-64)38(58)50-31(22(6)7)39(59)52-33(26(11)53)41(61)46-27(15-13-14-16-43)35(55)45-25(10)42(62)63/h20-33,53,64H,12-19,43-44H2,1-11H3,(H,45,55)(H,46,61)(H,47,54)(H,48,60)(H,49,56)(H,50,58)(H,51,57)(H,52,59)(H,62,63)/t23-,24-,25-,26+,27-,28-,29-,30-,31-,32-,33-/m0/s1
• InChI Key： ZMWGAMCZQNNXEF-LOAUGOFDSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)[C@H](CCCCN)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CS)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 930.55774

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 1260.8±65.0 °C(Predicted)
• PSA: 342.37
• pka: 3.39±0.10(Predicted)